Cas no 1715032-78-2 (ethyl(1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate)

• Product Name: ethyl(1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate
• CAS No: 1715032-78-2
• MF: C₁₅H₂₉FO₃Si
• MW: 304.472869634628
• CID: 5307178
• Update Time: 2025-08-05

ethyl(1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl(1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate
• EOS-61454
• Cyclohexanecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-fluoro-, ethyl ester, (1R,3S,4S)-

• Inchi： 1S/C15H29FO3Si/c1-7-18-14(17)11-8-9-13(12(16)10-11)19-20(5,6)15(2,3)4/h11-13H,7-10H2,1-6H3/t11-,12+,13+/m1/s1
• InChI Key： YIBXYIGBWGHFJD-AGIUHOORSA-N
• SMILES： [C@@H]1(C(OCC)=O)CC[C@H](O[Si](C(C)(C)C)(C)C)[C@@H](F)C1

Additional information on ethyl(1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate

Comprehensive Analysis of Ethyl (1R,3S,4S)-4-((tert-Butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate (CAS No. 1715032-78-2)

The compound ethyl (1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate (CAS No. 1715032-78-2) is a fluorinated cyclohexane derivative with significant applications in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The presence of a tert-butyldimethylsilyl (TBS) protecting group and a fluorine atom at the 3-position of the cyclohexane ring enhances its stability and reactivity, respectively, making it a sought-after compound in modern synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their role in drug discovery and agrochemical development. The ethyl (1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate is no exception, as its structural features align with the growing interest in stereoselective synthesis and fluorine-containing pharmaceuticals. Researchers often search for keywords like "fluorocyclohexane derivatives", "TBS-protected compounds", and "chiral building blocks" when exploring this compound's potential.

The synthesis of ethyl (1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate typically involves multi-step reactions, including asymmetric hydrogenation, fluorination, and silyl protection. These methods are widely discussed in academic literature, with a focus on optimizing yield and enantiomeric purity. The compound's CAS No. 1715032-78-2 is frequently referenced in patents and research papers, highlighting its relevance in cutting-edge chemical innovation.

From an industrial perspective, the compound's applications extend to the production of protease inhibitors and enzyme modulators, which are critical in treating diseases like diabetes and viral infections. Its compatibility with green chemistry principles is another area of interest, as manufacturers seek sustainable alternatives to traditional synthetic routes. Searches for "eco-friendly fluorination methods" and "biocompatible intermediates" often lead to discussions about this compound.

In conclusion, ethyl (1R,3S,4S)-4-((tert-butyldimethylsilyl)oxy)-3-fluorocyclohexane-1-carboxylate (CAS No. 1715032-78-2) represents a versatile and high-value chemical in both academic and industrial settings. Its combination of stereochemical precision, fluorine incorporation, and protecting group strategy makes it a cornerstone in the development of next-generation therapeutics and fine chemicals.